Cas no 141075-25-4 (2-Propanone, 1-[(5-chloro-1H-benzimidazol-2-yl)thio]-)

• Product Name: 2-Propanone, 1-[(5-chloro-1H-benzimidazol-2-yl)thio]-
• CAS No: 141075-25-4
• MF: C₁₀H₉ClN₂OS
• MW: 240.709259748459
• CID: 1300712
• Update Time: 2024-08-03

2-Propanone, 1-[(5-chloro-1H-benzimidazol-2-yl)thio]- Chemical and Physical Properties

Names and Identifiers

• 2-Propanone, 1-[(5-chloro-1H-benzimidazol-2-yl)thio]-
• 2-Propanone, 1-[(6-chloro-1H-benzimidazol-2-yl)thio]-

• Inchi： 1S/C10H9ClN2OS/c1-6(14)5-15-10-12-8-3-2-7(11)4-9(8)13-10/h2-4H,5H2,1H3,(H,12,13)
• InChI Key： NFXBOFYCMIEPOQ-UHFFFAOYSA-N
• SMILES： C(SC1NC2=CC(Cl)=CC=C2N=1)C(=O)C

Computed Properties

• Exact Mass: 240.01257

Experimental Properties

• Density: 1.43±0.1 g/cm3(Predicted)
• Boiling Point: 427.0±51.0 °C(Predicted)
• PSA: 45.75
• pka: 8.94±0.10(Predicted)